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Compound of Interest

Compound Name: 6-Methoxynicotinonitrile

Cat. No.: B102282 Get Quote

Essential Safety and Handling Guide for 6-
Methoxynicotinonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Methoxynicotinonitrile. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 6-Methoxynicotinonitrile (CAS 5470-66-6) is not

readily available, data from the closely related isomer, 6-Methoxy-2-pyridinecarbonitrile,

indicates significant potential hazards. It is imperative to handle 6-Methoxynicotinonitrile with

a high degree of caution, assuming it possesses similar or greater hazards.

Assumed Hazard Classifications:

Acute Toxicity (Oral): Category 3

Skin Irritation: Category 2

Serious Eye Damage: Category 1
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Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)

Hazard Statement Description

H301 Toxic if swallowed.

H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure through all potential routes.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile), a lab coat, and

impervious clothing.

To prevent skin contact that

can lead to irritation.

Disposable nitrile gloves

should be changed

immediately if contaminated.[1]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N95 dust

mask) should be used if

working outside a fume hood

or if dust is generated.

To protect against the

inhalation of dust or vapors

that may cause respiratory

irritation.

Operational Plan for Safe Handling
A systematic workflow is crucial for minimizing exposure and ensuring a safe laboratory

environment.[2]
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Caption: Workflow for Safe Handling of 6-Methoxynicotinonitrile.
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First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation persists, get medical

advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.

Spill and Disposal Plan
Proper containment and disposal are essential to prevent environmental contamination and

further exposure.

Spill Management:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material. For larger spills, contact

Environmental Health & Safety (EHS).
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Clean-up: Carefully sweep up absorbed material and place it in a sealed, labeled container

for disposal. Avoid generating dust.

Waste Disposal:

All waste materials, including contaminated PPE and spill cleanup materials, must be

collected in a clearly labeled, sealed container.

Dispose of the chemical waste through a licensed and approved waste disposal company.[3]

Do not dispose of it down the drain or in regular trash.

Hazard-Response Logical Diagram
This diagram illustrates the relationship between the hazards of 6-Methoxynicotinonitrile and

the necessary protective measures.
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Caption: Hazard Mitigation Pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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